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Compound of Interest

Compound Name: 2-Phenyloxazole

Cat. No.: B1349099 Get Quote

Essential Safety and Handling Guide for 2-
Phenyloxazole
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 2-Phenyloxazole. The following

procedures are designed to ensure the safe handling of this chemical and to provide clear,

step-by-step guidance for its use and disposal in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Phenyloxazole is presented below for easy

reference.

Property Value

Molecular Formula C₉H₇NO[1]

Molecular Weight 145.16 g/mol [1]

Appearance Off-white solid[2][3]

Melting Point 104 - 106 °C[2]
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Hazard Identification and Personal Protective Equipment
(PPE)
2-Phenyloxazole is classified as a skin, eye, and respiratory irritant.[1][4] Adherence to the

following personal protective equipment (PPE) guidelines is mandatory to minimize exposure

and ensure personal safety.

PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles are required. A face

shield should be worn when there is a risk of

splashing.[2][5]

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene) are mandatory. Gloves should be

inspected before use and disposed of properly

after handling.[2][5]

Body Protection

A laboratory coat is the minimum requirement.

For procedures with a higher risk of exposure,

chemically resistant coveralls or an apron

should be worn.[2][5]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood. If

handling outside of a fume hood where dust or

aerosols may be generated, a NIOSH-approved

respirator is necessary.[5][6]

Operational Plan: Step-by-Step Handling Procedures
A systematic workflow is crucial for minimizing exposure and ensuring safety. The following

operational plan outlines the key stages of handling 2-Phenyloxazole.

1. Pre-Handling Preparations:

Ensure all necessary PPE is available and in good condition.[5]

Verify that a chemical fume hood is certified and functioning correctly.
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Locate the nearest safety shower and eyewash station.

Prepare a designated and clearly labeled waste container for 2-Phenyloxazole
contaminated materials.[5]

2. Handling and Use:

Conduct all manipulations of 2-Phenyloxazole within a certified chemical fume hood to

minimize inhalation exposure.[5]

Avoid the formation of dust and aerosols.[2][3][5][7][8]

Use appropriate, clean, and dry utensils for transferring the solid.

Keep the container of 2-Phenyloxazole closed when not in use.[2][3][5][7]

3. Post-Handling Procedures:

Decontaminate all surfaces and equipment that have come into contact with the chemical.[5]

Properly remove and dispose of contaminated PPE in the designated waste container.[5]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]

Emergency Procedures
In the event of exposure or a spill, follow these procedures immediately:
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Incident First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.[2][3]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Get medical attention if irritation

develops or persists.[2][3]

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention immediately.

[2][3][9]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Get

medical attention if symptoms occur.[2][3]

Spill

Sweep up and shovel into suitable containers

for disposal. Avoid dust formation. Ensure

adequate ventilation.[2][3][7][8]

Disposal Plan
Proper disposal of 2-Phenyloxazole and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All waste contaminated with 2-Phenyloxazole, including empty containers, used PPE, and

spill cleanup materials, must be collected in a designated, labeled, and sealed hazardous

waste container.[5]

2. Disposal Method:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to
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ensure complete and accurate classification.[2] The specific disposal method must be in

accordance with all applicable federal, state, and local regulations. Generally, chemical

waste should be disposed of through a licensed hazardous waste disposal company.

Do not dispose of this chemical down the drain or in regular trash.[5]

3. Container Management:

Ensure that the waste container is compatible with the chemical and is kept tightly closed.[2]

[5]

Store the waste container in a designated, secure area away from incompatible materials.[5]

Visualized Workflow for Handling 2-Phenyloxazole
The following diagram illustrates the standard operating procedure for safely handling 2-
Phenyloxazole in a laboratory setting.
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Safe Handling Workflow for 2-Phenyloxazole

1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Waste Disposal

Don PPE
(Goggles, Gloves, Lab Coat)

Verify Fume Hood
Functionality

Prepare Labeled
Waste Container

Locate Safety Shower
& Eyewash

Weigh/Transfer
2-Phenyloxazole

Perform Experiment

Keep Container Closed
When Not in Use

Emergency Occurs
(Spill or Exposure)

Decontaminate
Work Surfaces & Equipment

Doff & Dispose of
Contaminated PPE

Wash Hands Thoroughly

Collect All Contaminated
Waste in Labeled Container

Seal Waste Container

Store in Designated
Secure Area

Hand Over to Licensed
Waste Disposal Service

End of Procedure
(Safe Completion)

Start

Follow Emergency
Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Phenyloxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Phenyl-1,3-oxazole | C9H7NO | CID 589280 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. assets.thermofisher.cn [assets.thermofisher.cn]

4. 2-Phenyl-2-oxazoline | C9H9NO | CID 244030 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. benchchem.com [benchchem.com]

6. cloudfront.zoro.com [cloudfront.zoro.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

9. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Phenyloxazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349099#personal-protective-equipment-for-
handling-2-phenyloxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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